Cas no 2694724-97-3 (benzyl N-(3,3-difluorocyclobutyl)methyl-N-ethylcarbamate)

• Product Name: benzyl N-(3,3-difluorocyclobutyl)methyl-N-ethylcarbamate
• CAS No: 2694724-97-3
• MF: C₁₅H₁₉F₂NO₂
• MW: 283.313671350479
• CID: 5612854
• PubChem ID: 165941684
• Update Time: 2025-06-26

benzyl N-(3,3-difluorocyclobutyl)methyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-33050430
• 2694724-97-3
• benzyl N-[(3,3-difluorocyclobutyl)methyl]-N-ethylcarbamate
• benzyl N-(3,3-difluorocyclobutyl)methyl-N-ethylcarbamate

• Inchi： 1S/C15H19F2NO2/c1-2-18(10-13-8-15(16,17)9-13)14(19)20-11-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
• InChI Key： GNAVYWPMPYLVIU-UHFFFAOYSA-N
• SMILES： FC1(CC(CN(C(=O)OCC2C=CC=CC=2)CC)C1)F

Computed Properties

• Exact Mass: 283.13838517g/mol
• Monoisotopic Mass: 283.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(3,3-difluorocyclobutyl)methyl-N-ethylcarbamate

Comprehensive Overview of Benzyl N-(3,3-Difluorocyclobutyl)methyl-N-ethylcarbamate (CAS No. 2694724-97-3)

Benzyl N-(3,3-difluorocyclobutyl)methyl-N-ethylcarbamate (CAS No. 2694724-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This carbamate derivative features a difluorocyclobutyl moiety, which enhances its metabolic stability and bioavailability, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a bioactive intermediate in the synthesis of novel therapeutics targeting neurological and inflammatory diseases.

The compound's molecular structure combines a benzyl group with a N-ethylcarbamate linkage, offering versatility in chemical modifications. Its CAS number 2694724-97-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Recent studies highlight its role in optimizing drug-like properties, such as improved solubility and membrane permeability, which are critical for oral drug formulations. Additionally, the difluorocyclobutyl ring contributes to its conformational rigidity, a desirable trait for selective enzyme inhibition.

In the context of green chemistry, benzyl N-(3,3-difluorocyclobutyl)methyl-N-ethylcarbamate aligns with the demand for sustainable synthetic routes. Its fluorine atoms enhance electrophilic reactivity while minimizing environmental persistence, addressing concerns about PFAS alternatives. This dual functionality positions it as a subject of interest for researchers exploring eco-friendly fluorinated compounds. Furthermore, its stability under physiological conditions makes it a viable candidate for prodrug development, a trending topic in precision medicine.

From a commercial perspective, the compound's patent landscape reveals active innovation in small-molecule therapeutics. Companies are investigating its derivatives for kinase inhibitors and GPCR modulators, leveraging its scaffold to improve target specificity. Analytical techniques like HPLC and LC-MS are commonly employed to characterize its purity, underscoring its importance in quality control protocols. As the pharmaceutical industry shifts toward fragment-based drug design, this carbamate's modularity offers strategic advantages.

Emerging discussions in AI-driven drug discovery also highlight CAS 2694724-97-3 as a test case for predictive modeling. Machine learning algorithms analyze its ADMET profiles (absorption, distribution, metabolism, excretion, and toxicity) to accelerate lead optimization. Such interdisciplinary approaches resonate with the broader scientific community's focus on computational chemistry and high-throughput screening. This synergy between experimental and in silico methods underscores the compound's potential to bridge gaps in personalized medicine.

In summary, benzyl N-(3,3-difluorocyclobutyl)methyl-N-ethylcarbamate represents a convergence of innovation in synthetic chemistry and therapeutic development. Its multifaceted applications—from neurological drug candidates to sustainable fluorochemicals—make it a compelling subject for ongoing research. As scientific inquiries into its mechanisms expand, this compound is poised to play a pivotal role in advancing next-generation pharmaceuticals.